Cas no 941870-54-8 (4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 941870-54-8
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5499776
• PubChem ID: 18584080
• Update Time: 2025-06-09

4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F2768-0197
• AKOS024678973
• 4-[cyclopentyl(methyl)sulfamoyl]-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• VU0497353-1
• 941870-54-8
• 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C21H22N4O4S/c1-25(17-9-5-6-10-17)30(27,28)18-13-11-15(12-14-18)19(26)22-21-24-23-20(29-21)16-7-3-2-4-8-16/h2-4,7-8,11-14,17H,5-6,9-10H2,1H3,(H,22,24,26)
• InChI Key： BNXOAQJNOIMHPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC=CC=3)O2)=O)=CC=1)(N(C)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 426.13617637g/mol
• Monoisotopic Mass: 426.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

Research Briefing on 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 941870-54-8)

In recent years, the compound 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 941870-54-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfamoyl and oxadiazolyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide involves a multi-step process that includes the formation of the oxadiazole ring and subsequent sulfamoylation. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological testing.

Biological evaluations of this compound have revealed its potent inhibitory effects on specific enzymes, such as carbonic anhydrases and tyrosine kinases, which are implicated in various pathological conditions, including cancer and metabolic disorders. In vitro assays demonstrate that 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide exhibits high selectivity and efficacy, with IC50 values in the nanomolar range for certain targets. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Further investigations into the mechanism of action suggest that the compound's activity is mediated through its interaction with key amino acid residues in the active sites of target enzymes. Molecular docking studies and X-ray crystallography have provided insights into these interactions, highlighting the importance of the sulfamoyl and oxadiazolyl moieties in binding affinity and specificity. Such structural insights are invaluable for the rational design of derivatives with enhanced pharmacological properties.

In addition to its enzymatic inhibitory activity, preliminary in vivo studies have explored the compound's pharmacokinetic profile and toxicity. Results indicate favorable absorption and distribution properties, with moderate metabolic stability. However, further optimization is required to address issues related to bioavailability and potential off-target effects. These studies are critical for advancing the compound through the drug development pipeline.

The therapeutic potential of 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide extends beyond its current applications. Ongoing research is investigating its utility in other disease models, such as neurodegenerative disorders and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 4-cyclopentyl(methyl)sulfamoyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological targets. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for realizing its full potential. This briefing highlights the compound's current status and future directions, providing a valuable resource for researchers in the field.